Cas no 657-78-3 (3'-Trifluoromethylformanilide)

• Product Name: 3'-Trifluoromethylformanilide
• CAS No: 657-78-3
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD00021013
• CID: 512115
• PubChem ID: 12609
• Update Time: 2025-11-01

3'-Trifluoromethylformanilide Chemical and Physical Properties

Names and Identifiers

• Formamide,N-[3-(trifluoromethyl)phenyl]-
• 3-(Trifluoromethyl)formanilide
• 3-TRIFLUOROMETHYLFORMANILIDE
• N-[3-(trifluoromethyl)phenyl]formamide
• m-FORMOTOLUIDIDE, alpha,alpha,alpha-TRIFLUORO-
• NSC-49211
• X52F9KDT8Q
• BRN 2101903
• NS00042711
• 3-(Trifluoromethyl)phenylformamide #
• NSC 49211
• .alpha.,.alpha.,.alpha.-Trifluoro-m-formotoluidide
• NSC49211
• FT-0616420
• Formamide, N-(3-(trifluoromethyl)phenyl)-
• M-(TRIFLUOROMETHYL)FORMANILIDE
• SR-01000397479-1
• AKOS001588875
• 1H-INDEN-1-AMINE,5-BROMO-2,3-DIHYDRO-
• N-(3-Trifluoromethylphenyl)formamide
• Formanilide, 3'-trifluoromethyl-
• 657-78-3
• EINECS 211-520-4
• 3'-Trifluoromethylformanilide
• SCHEMBL227216
• alpha,alpha,alpha-Trifluoro-m-formotoluidide
• DTXSID80215918
• Formamide, N-[3-(trifluoromethyl)phenyl]-
• N-(.alpha.,.alpha.,.alpha.-Trifluoro-m-tolyl)formamide
• SR-01000397479
• m-trifluoromethylformanilide
• A835225
• N-(3-(Trifluoromethyl)phenyl)formamide
• N-(alpha,alpha,alpha-Trifluoro-m-tolyl)formamide
• UNII-X52F9KDT8Q
• MFCD00021013
• 3-(Trifluoromethyl)phenylformamide
• m-Formotoluidide, .alpha.,.alpha.,.alpha.-trifluoro-

• MDL： MFCD00021013
• Inchi： 1S/C8H6F3NO/c9-8(10,11)6-2-1-3-7(4-6)12-5-13/h1-5H,(H,12,13)
• InChI Key： PPECHNDWLRNHEA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC=O)(F)F

Computed Properties

• Exact Mass: 189.04000
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: 。
• PSA: 29.10000
• LogP: 2.98260
• Solubility: 。

3'-Trifluoromethylformanilide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3'-Trifluoromethylformanilide

Introduction to 3'-Trifluoromethylformanilide (CAS No: 657-78-3)

3'-Trifluoromethylformanilide is a specialized organic compound widely utilized in the pharmaceutical and chemical industries due to its unique structural and functional properties. With the CAS number 657-78-3, this compound has garnered significant attention for its role in synthesizing various bioactive molecules. Its molecular structure incorporates a trifluoromethyl group, which enhances its reactivity and stability, making it a valuable intermediate in drug development.

The significance of 3'-Trifluoromethylformanilide lies in its ability to serve as a precursor for more complex molecules. The trifluoromethyl group (-CF₃) is particularly noteworthy, as it is known to improve metabolic stability, lipophilicity, and binding affinity in drug candidates. This feature has been extensively explored in recent years, leading to its incorporation into numerous clinical candidates and marketed drugs.

In the realm of medicinal chemistry, 3'-Trifluoromethylformanilide has been employed in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Recent studies have highlighted its utility in developing small-molecule inhibitors targeting protein-protein interactions, which are critical for modulating disease pathways. The compound’s versatility allows chemists to tailor its derivatives for specific biological targets, underscoring its importance in modern drug discovery.

One of the most compelling aspects of 3'-Trifluoromethylformanilide is its role in enhancing the pharmacokinetic properties of drug candidates. The presence of the trifluoromethyl group can significantly influence a molecule’s pharmacokinetic profile by increasing its bioavailability and prolonging its half-life. This has been particularly relevant in the development of next-generation antiviral therapies, where prolonged exposure to the target enzyme is often necessary for efficacy.

Recent advancements in computational chemistry have further elucidated the potential of 3'-Trifluoromethylformanilide as a building block. Molecular modeling studies suggest that its trifluoromethyl-substituted aromatic ring can interact favorably with biological targets, leading to improved drug-like properties. These insights have guided the design of novel compounds with enhanced binding affinities and reduced off-target effects.

The synthesis of 3'-Trifluoromethylformanilide itself is a testament to the ingenuity of organic chemistry. Traditional synthetic routes involve formylation reactions followed by trifluoromethylation strategies. However, recent methodologies have focused on greener and more efficient approaches, such as catalytic fluorination techniques that minimize waste and energy consumption. These innovations align with the growing emphasis on sustainable chemistry practices.

In conclusion, 3'-Trifluoromethylformanilide (CAS No: 657-78-3) represents a cornerstone in modern pharmaceutical research. Its unique structural features and broad applicability make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications for this compound, its relevance in addressing global health challenges is poised to grow even further.